![molecular formula C12H15NO3 B1280984 7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[D]azepin-2-one CAS No. 20925-64-8](/img/structure/B1280984.png)
7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[D]azepin-2-one
Cat. No. B1280984
Key on ui cas rn:
20925-64-8
M. Wt: 221.25 g/mol
InChI Key: RXKTVGMZJMDNLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04490369
Procedure details
A suspension of 21.9 gm (0.1 mol) of 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one and 1.5 gm of 10% palladium-on-charcoal in 200 ml of glacial acetic acid was hydrogenated at 50° C. and at a hydrogen pressure of 5 bar. After the catalyst had been filtered off, the solvent was evaporated in vacuo, and the residue was taken up in methylene chloride. After the solution had been extracted with an aqueous sodium bicarbonate solution and washed with water, it was dried over magnesium sulfate, evaporated and purified over silica gel with methylene chloride and then with increasing amounts of methanol (up to 10%).
Quantity
21.9 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[NH:9][CH:10]=[CH:11][C:5]=2[CH:4]=1.[H][H]>C(O)(=O)C.[Pd]>[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[NH:9][CH2:10][CH2:11][C:5]=2[CH:4]=1
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Inputs
Step One
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Name
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Quantity
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21.9 g
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Type
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reactant
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Smiles
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COC1=CC2=C(CC(NC=C2)=O)C=C1OC
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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1.5 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After the catalyst had been filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated in vacuo
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EXTRACTION
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Type
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EXTRACTION
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Details
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After the solution had been extracted with an aqueous sodium bicarbonate solution
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WASH
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Type
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WASH
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Details
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washed with water, it
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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purified over silica gel with methylene chloride
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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COC1=CC2=C(CC(NCC2)=O)C=C1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
